Cas no 865288-16-0 (N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide)

• Product Name: N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide
• CAS No: 865288-16-0
• MF: C₁₃H₇ClN₄O₄S
• MW: 350.73707985878
• CID: 5911767
• PubChem ID: 2104531
• Update Time: 2025-06-14

N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide
• AB00674229-01
• AKOS024608091
• F1374-1059
• N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-nitrobenzamide
• N-(5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-nitrobenzamide
• 865288-16-0
• Benzamide, N-[5-(5-chloro-2-thienyl)-1,3,4-oxadiazol-2-yl]-3-nitro-

• Inchi： 1S/C13H7ClN4O4S/c14-10-5-4-9(23-10)12-16-17-13(22-12)15-11(19)7-2-1-3-8(6-7)18(20)21/h1-6H,(H,15,17,19)
• InChI Key： KNTCEPLLFWHQBP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2SC(Cl)=CC=2)O1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 349.9876536g/mol
• Monoisotopic Mass: 349.9876536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.623±0.06 g/cm3(Predicted)
• pka: 9.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide

Comprehensive Overview of N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide (CAS No. 865288-16-0)

The compound N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide (CAS No. 865288-16-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-oxadiazole ring and nitrobenzamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

One of the most searched questions related to this compound is: "What are the applications of N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide in drug discovery?" The answer lies in its versatile chemical properties. The oxadiazole ring is known for its stability and ability to mimic peptide bonds, making it valuable in designing enzyme inhibitors. Meanwhile, the nitrobenzamide group can participate in hydrogen bonding, enhancing binding affinity to biological targets. These characteristics position the compound as a potential lead in developing treatments for infectious diseases and metabolic disorders.

Another trending topic in the scientific community is the role of heterocyclic compounds in sustainable agriculture. N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide has been explored for its agrochemical potential, particularly as a fungicide or herbicide. The chlorothiophene moiety contributes to its lipophilicity, enabling better penetration through plant cell membranes. This aligns with the growing demand for eco-friendly crop protection solutions, a hot topic in green chemistry discussions.

From a synthetic chemistry perspective, the compound's CAS No. 865288-16-0 is frequently queried in databases for its physicochemical properties. Its molecular weight of 364.75 g/mol and moderate solubility in organic solvents like DMSO make it suitable for laboratory-scale reactions. Researchers often investigate its stability under various pH conditions, as this data is critical for formulation development—a key concern in preclinical studies.

The structure-activity relationship (SAR) of N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide is another area of intense study. Computational chemists use molecular docking simulations to predict how modifications to its oxadiazole or nitrobenzamide groups might enhance bioactivity. This approach aligns with the pharmaceutical industry's shift toward AI-driven drug design, a subject dominating recent scientific conferences.

Quality control protocols for this compound often involve advanced analytical techniques. High-performance liquid chromatography (HPLC) methods with UV detection at 254 nm are commonly employed to verify purity, a detail frequently searched by quality assurance professionals. The compound typically appears as a light-yellow crystalline powder, with melting points reported between 180-185°C—information valuable for process chemists optimizing synthesis routes.

Environmental fate studies represent another emerging research direction. While N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-3-nitrobenzamide isn't classified as environmentally hazardous, its biodegradation pathways are being mapped to address broader concerns about persistent organic pollutants. This ties into the larger conversation about green synthesis methodologies gaining traction across chemical industries.

Patent literature reveals growing intellectual property activity around derivatives of this compound. Pharmaceutical companies are particularly interested in protecting novel salt forms or prodrug versions that could improve bioavailability—a strategy reflecting the industry's focus on drug delivery optimization. These developments frequently appear in searches related to next-generation therapeutics.

In academic settings, the compound serves as an excellent case study for teaching retrosynthetic analysis. Students learn to deconstruct its architecture into simpler building blocks like 5-chlorothiophene-2-carboxylic acid and 3-nitrobenzoic acid derivatives. This educational application underscores the molecule's didactic value beyond its practical uses.

Looking ahead, research on CAS No. 865288-16-0 will likely expand into nanotechnology applications. Preliminary studies suggest its aromatic systems could interact with carbon nanomaterials, opening possibilities in sensor development—an intersection of chemistry and materials science that's currently generating substantial scientific interest.